Cas no 2413887-30-4 (tert-butyl N-benzyl-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]carbamate)

• Product Name: tert-butyl N-benzyl-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]carbamate
• CAS No: 2413887-30-4
• MF: C₁₈H₂₇NO₄
• MW: 321.411285638809
• CID: 6434306
• PubChem ID: 165769376
• Update Time: 2025-05-22

tert-butyl N-benzyl-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2413887-30-4
• tert-butyl N-benzyl-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]carbamate
• EN300-6984166

• Inchi： 1S/C18H27NO4/c1-14-18(21,10-11-22-14)13-19(16(20)23-17(2,3)4)12-15-8-6-5-7-9-15/h5-9,14,21H,10-13H2,1-4H3
• InChI Key： PSZQOFAAQKBEFG-UHFFFAOYSA-N
• SMILES： O1CCC(CN(C(=O)OC(C)(C)C)CC2C=CC=CC=2)(C1C)O

Computed Properties

• Exact Mass: 321.19400834g/mol
• Monoisotopic Mass: 321.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl N-benzyl-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]carbamate

Comprehensive Overview of tert-butyl N-benzyl-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]carbamate (CAS No. 2413887-30-4)

The compound tert-butyl N-benzyl-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]carbamate (CAS No. 2413887-30-4) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group, a benzyl moiety, and a 3-hydroxy-2-methyloxolan-3-yl subunit, makes it a valuable intermediate in the synthesis of complex molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery and its role in the development of novel therapeutic agents.

In recent years, the demand for carbamate derivatives has surged, driven by their applications in medicinal chemistry. The tert-butyl N-benzyl-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]carbamate stands out due to its potential as a building block for protease inhibitors and enzyme modulators. These applications align with current trends in precision medicine, where targeted therapies are gaining traction. The compound's hydroxy and methyl functionalities further enhance its reactivity, enabling its use in diverse synthetic pathways.

From a synthetic perspective, the tert-butyl N-benzyl-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]carbamate is often employed in peptide coupling reactions and protecting group strategies. Its stability under various conditions makes it a reliable choice for multi-step organic syntheses. Additionally, the compound's oxolane ring (a five-membered oxygen-containing heterocycle) contributes to its conformational flexibility, which is crucial for interactions with biological targets. This feature is particularly relevant in the design of small-molecule drugs and bioconjugates.

The growing interest in green chemistry and sustainable synthesis methods has also spotlighted compounds like tert-butyl N-benzyl-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]carbamate. Researchers are exploring eco-friendly catalytic systems to optimize its production, minimizing waste and energy consumption. This aligns with the broader industry shift toward environmentally benign processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in neurological research. Preliminary studies suggest that derivatives of tert-butyl N-benzyl-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]carbamate may interact with neurotransmitter receptors, opening avenues for treating neurodegenerative diseases. This connection to brain health and cognitive function resonates with public interest in mental wellness and longevity, making it a hot topic in both academic and lay discussions.

In summary, tert-butyl N-benzyl-N-[(3-hydroxy-2-methyloxolan-3-yl)methyl]carbamate (CAS No. 2413887-30-4) is a multifaceted compound with broad applications in drug development, synthetic chemistry, and sustainable science. Its structural complexity and functional diversity position it as a key player in advancing modern research, addressing both scientific challenges and societal needs.